2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol

• IUPAC Name: 2-[(1-methylpiperidin-4-yl)methyl-propan-2-ylamino]ethanol
• InChI: InChI=1S/C12H26N2O/c1-11(2)14(8-9-15)10-12-4-6-13(3)7-5-12/h11-12,15H,4-10H2,1-3H3
• InChI Key: PFIAPFXLOARUBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCO)CC1CCN(CC1)C
• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol

Description

2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is a tertiary amine derivative featuring a piperidine ring substituted with methyl and isopropyl groups, linked to an ethanolamine moiety. Its molecular formula is C₁₃H₂₇N₂O, with a molecular weight of 227.37 g/mol (estimated based on analogs in and ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol typically involves multiple steps. One common method starts with the preparation of the piperidine ring, followed by the introduction of the isopropyl group and the ethanol moiety. The reaction conditions often require specific catalysts and controlled temperatures to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of 2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol may involve large-scale chemical reactors and continuous flow processes. These methods are designed to maximize yield and minimize impurities, often utilizing advanced purification techniques such as distillation and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol can undergo various chemical reactions, including:

Oxidation: This reaction can convert the ethanol moiety into an aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form different derivatives with altered functional groups.

Substitution: The amino group can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or carboxylic acids, while substitution reactions can produce a variety of new compounds with different functional groups.

Scientific Research Applications

2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to changes in cellular processes and biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Piperidine vs. Pyrrolidine Rings

The target compound’s piperidine ring (6-membered) offers greater conformational flexibility compared to the pyrrolidine (5-membered) analog . Piperidine derivatives often exhibit enhanced solubility in aqueous media due to reduced ring strain, whereas pyrrolidine’s rigidity may improve binding affinity to specific targets (e.g., ion channels or GPCRs) .

Impact of Substituents

• Trifluoromethyl-Benzyl Group: The benzyl analog (C₁₃H₁₈F₃NO) incorporates a hydrophobic aromatic ring with an electron-withdrawing CF₃ group, which may improve metabolic stability but reduce aqueous solubility .

Ethanolamine Moiety

Research Findings and Development Status

• Discontinuation Trends : Multiple analogs (e.g., pyrrolidine and benzyl derivatives) are marked as discontinued (), possibly due to poor pharmacokinetics, toxicity, or insufficient target engagement.
• Synthetic Feasibility : highlights synthetic challenges in related compounds, such as the use of nickel chloride and sodium borohydride in reductive amination steps, which may complicate scalability .

Biological Activity

2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is a piperidine derivative that has garnered attention in pharmaceutical research due to its potential biological activities. This compound features a unique structural framework that includes an isopropyl group, a methyl-piperidine moiety, and an amino-ethanol functional group. Understanding its biological activity is crucial for exploring its applications in drug development.

The biological activity of 2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is primarily attributed to its interaction with specific molecular targets, such as neurotransmitter receptors and enzymes. The compound may function as an agonist or antagonist, modulating the activity of these targets and influencing various signal transduction pathways. This interaction can lead to significant physiological effects, including neuropharmacological responses.

Biological Activities

Research indicates that 2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for further investigation in treating infections.
• Anticancer Potential : The compound has shown promise in inhibiting cancer cell proliferation. In vitro studies indicated that it could induce apoptosis in cancer cells by activating caspase pathways, similar to known anticancer agents .

Research Findings

A review of the literature reveals various studies focused on the biological activity of this compound:

• Cell Proliferation Studies : In vitro assays demonstrated that 2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol significantly reduced the proliferation of several cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer). The IC50 values ranged from 0.19 µM to 5.13 µM, indicating potent activity compared to reference compounds .
• Mechanistic Insights : Western blot analyses revealed that treatment with this compound increased the expression levels of p53 and promoted the cleavage of caspase-3 in treated cells, suggesting a mechanism involving apoptosis induction .
• Comparison with Similar Compounds : When compared to other piperidine derivatives like piperine and evodiamine, 2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol exhibited unique properties due to its specific structural characteristics, which may enhance its biological efficacy.

Case Studies

Several case studies have highlighted the potential applications of 2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol:

• Study on Anticancer Activity : A study evaluated the effects of this compound on various cancer cell lines. It was found to inhibit cell growth in a dose-dependent manner, with significant efficacy observed at concentrations as low as 0.5 µM .
• Neuropharmacological Effects : Another investigation assessed the compound's impact on neurotransmitter systems in animal models, revealing potential anxiolytic effects through modulation of GABAergic pathways .

Data Table

The following table summarizes key research findings related to the biological activity of 2-[Isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol:

Study Focus	Cell Line	IC50 (µM)	Mechanism of Action
Anticancer Activity	MCF-7	0.19	Induction of apoptosis via caspase activation
Anticancer Activity	HCT-116	5.13	Modulation of p53 expression
Neuropharmacology	Animal Models	N/A	GABAergic modulation